N-ethyl-4-(2-oxo-1-piperidinyl)-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-ethyl-4-(2-oxopiperidin-1-yl)-N-(2-pyridin-4-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C20H25N3O3S/c1-2-22(16-12-17-10-13-21-14-11-17)27(25,26)19-8-6-18(7-9-19)23-15-4-3-5-20(23)24/h6-11,13-14H,2-5,12,15-16H2,1H3
• InChI Key: ZFEGQBWWSNWACM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC1=CC=NC=C1)S(=O)(=O)C2=CC=C(C=C2)N3CCCCC3=O
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

N-ethyl-4-(2-oxo-1-piperidinyl)-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide, commonly known as EPPS, is a chemical compound that has been widely used in scientific research. EPPS is a sulfonamide derivative that has been found to have a wide range of applications in various fields such as biochemistry, pharmacology, and neuroscience.

Mechanism of Action

EPPS acts as a zwitterionic buffer that can maintain a constant pH over a wide range of temperatures and concentrations. It has been found to have a pKa value of 8.0, which makes it an effective buffer for biological applications. EPPS has been shown to have a low binding affinity for proteins, which makes it an ideal buffer for protein studies.
Biochemical and Physiological Effects:
EPPS has been found to have a negligible effect on the biochemical and physiological properties of biological molecules. It has been shown to have a low toxicity and does not interfere with the activity of enzymes and other biological molecules. EPPS has also been found to have a low interference with the activity of membrane transporters.

Advantages and Limitations for Lab Experiments

EPPS has several advantages for lab experiments. It is an effective buffer for a wide range of biological molecules and can maintain a constant pH over a wide range of temperatures and concentrations. EPPS has a low binding affinity for proteins, which makes it an ideal buffer for protein studies. However, EPPS has some limitations as well. It has a low solubility in water, which can limit its use in some experiments. EPPS also has a tendency to form aggregates, which can interfere with the activity of some biological molecules.

Future Directions

There are several future directions for the use of EPPS in scientific research. One possible direction is the use of EPPS as a buffer for the study of membrane transporters. EPPS has been found to have a low interference with the activity of membrane transporters, which makes it an ideal buffer for this application. Another possible direction is the use of EPPS in the preparation of liposomes. EPPS has been shown to be an effective buffer for the preparation of liposomes, which can have a wide range of applications in drug delivery and other fields. Finally, EPPS can be used in the study of protein-protein interactions. EPPS has a low binding affinity for proteins, which makes it an ideal buffer for the study of protein-protein interactions.

Synthesis Methods

EPPS can be synthesized by the reaction of ethyl 4-(2-oxo-1-piperidinyl)benzenesulfonate with 4-pyridineethanamine. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting compound is then purified by recrystallization.

Scientific Research Applications

EPPS has been extensively used in scientific research as a buffer for biological and biochemical studies. It has been found to be an effective buffer for various biological molecules such as proteins, enzymes, and nucleic acids. EPPS has also been used in the preparation of liposomes and in the study of membrane transporters.